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Compound Name: Ethanol, 2,2'-(octylimino)bis-

Cat. No.: B098783

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical compound Ethanol,
2,2'-(octylimino)bis-, also known as N-octyldiethanolamine. The document details its
molecular structure, chemical and physical properties, synthesis methodologies, and current
applications. Particular emphasis is placed on its amphiphilic nature, which underpins its use as
a surfactant, corrosion inhibitor, and pH buffering agent in various industrial settings. While
direct applications in drug development are not prominent, its properties as a potential drug
delivery vehicle and biocide are explored. This guide consolidates quantitative data into
accessible tables and provides detailed experimental protocols for its synthesis. Furthermore,
logical and experimental workflows are visualized through diagrams to facilitate a deeper
understanding of this versatile molecule.

Introduction

Ethanol, 2,2'-(octylimino)bis- is a tertiary amine featuring a hydrophobic octyl chain and a
hydrophilic diethanolamine head.[1] This amphiphilic molecular structure imparts unique
properties, making it a valuable compound in various chemical industries.[1] Its primary
applications are found in metalworking fluids, lubricants, and as a corrosion inhibitor.[1][2][3]
This guide aims to provide a detailed technical resource for researchers and professionals,
summarizing the key scientific and technical aspects of this compound.
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Molecular Structure and Identification

The core structure of Ethanol, 2,2'-(octylimino)bis- consists of a central nitrogen atom
bonded to an eight-carbon alkyl chain (octyl group) and two hydroxyethyl groups.

IUPAC Name: 2-[2-hydroxyethyl(octyl)amino]ethanol[4]

CAS Number: 15520-05-5[1][5][6]

Molecular Formula: C12H27NO2[1][5][6]

SMILES: CCCCCCCCN(CCO)CCO[4][5]

INChl: 1S/C12H27N0O2/c1-2-3-4-5-6-7-8-13(9-11-14)10-12-15/h14-15H,2-12H2,1H3[4]

Physicochemical Properties

The physical and chemical properties of Ethanol, 2,2'-(octylimino)bis- are summarized in the
table below. These properties are critical for its application in various formulations.

Property Value Reference
Molecular Weight 217.35 g/mol [11[4116]
Appearance Liquid [4]

Boiling Point 170-180 °C (at 4 Torr) [718]
Density (Predicted) 0.949 + 0.06 g/cm?3 [7]

Water Solubility 1.4 g/L at 20°C [7]

logP 2.82 at 20°C [7]

Vapor Pressure 0.008 Pa at 20°C [7]

pKa (Predicted) 14.41 £ 0.10 [7]

Spectroscopic Data
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Spectroscopic analysis is crucial for the identification and characterization of Ethanol, 2,2'-
(octylimino)bis-. The following table summarizes key spectroscopic data.

Spectroscopic Characteristic
. Feature . Reference
Technique Value/Region

Chemical Shift (d) for

1H NMR 1.2-1.5 ppm 1
octyl CH2 PP g
Chemical Shift (d) for
2.6-2.8 ppm [1]
N-CH:z
Chemical Shift (d) for
3.5-3.7 ppm [1]
CH20H
3200-3600 cm™1
FTIR O-H Stretch [1]
(broad)
C-H Stretch 2850-2960 cm~1
N-H Bending 1550-1650 cm—1 [1]

Synthesis of Ethanol, 2,2'-(octylimino)bis-

The primary synthesis route for Ethanol, 2,2'-(octylimino)bis- is through the N-alkylation of
diethanolamine with an octyl halide. This reaction proceeds via a nucleophilic substitution
mechanism.

Experimental Protocol: N-alkylation of Diethanolamine

This protocol describes the synthesis of N-octyldiethanolamine from diethanolamine and 1-
bromooctane.

Materials:
e Diethanolamine
e 1-Bromooctane

e Anhydrous Sodium Carbonate
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e Anhydrous Ethanol
Procedure:

e In a 250 mL four-necked flask equipped with a mechanical stirrer, add 0.1 mol of 1-
bromooctane, 0.1 mol of diethanolamine, and anhydrous sodium carbonate.

e Add 100 mL of anhydrous ethanol as the solvent.

o Heat the reaction mixture to 80°C and maintain for 8 hours with continuous stirring.
 After the reaction is complete, evaporate a portion of the ethanol.

o Centrifuge the mixture to remove any residual solid.

o Evaporate the remaining ethanol under normal pressure.

» Finally, remove any unreacted raw materials under reduced pressure.

e Cool the residue to obtain the final product, a light yellow viscous liquid.

Visualizing Synthesis and Applications

The following diagrams illustrate the synthesis pathway and the relationship between the
properties and applications of Ethanol, 2,2'-(octylimino)bis-.

Diethanolamine

1-Bromooctane

Sodium Carbonate ki

N-alkylation
(80°C, 8h)

Ethanol, 2,2'-(octylimino)bis-

Solvent

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b098783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Synthesis pathway of Ethanol, 2,2'-(octylimino)bis-.
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Relationship between properties and applications.

Applications

The unique molecular structure of Ethanol, 2,2'-(octylimino)bis- leads to a wide range of
industrial applications.

o Corrosion Inhibitor: The amphiphilic nature allows it to form a protective film on metal
surfaces, preventing corrosion.[1] The tertiary amine group also contributes to its
effectiveness.[3]

o Surfactant and Emulsifier: The presence of both hydrophobic (octyl chain) and hydrophilic
(diethanolamine) moieties enables it to act as a surfactant in various formulations.

o pH Buffering Additive: In metalworking fluids, it is often used to maintain a stable pH.[1][3]

e Lubricants and Greases: It is incorporated into lubricants and brake fluids to modify their
viscosity and enhance performance.[2]

o Potential Biocide: Studies have indicated its effectiveness against a range of
microorganisms, suggesting its potential use as a biocide.[1]
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» Drug Delivery Systems: Although not a primary application, its amphiphilic properties make it
a candidate for investigation in novel drug delivery systems for hydrophobic active
pharmaceutical ingredients.[2]

Conclusion

Ethanol, 2,2'-(octylimino)bis- is a multifunctional compound with significant industrial
importance. Its synthesis is well-established, and its physicochemical properties are directly
linked to its diverse applications. While its role in drug development is currently speculative, its
characteristics as a surfactant and potential biocide may offer avenues for future research in
pharmaceutical formulations and antimicrobial applications. This guide provides a foundational
understanding of this compound for scientists and researchers looking to explore its potential in
various fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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